![molecular formula C21H21ClN4O2 B6057795 {1-[1-(4-chlorobenzoyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}(phenyl)methanol](/img/structure/B6057795.png)
{1-[1-(4-chlorobenzoyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}(phenyl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{1-[1-(4-chlorobenzoyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}(phenyl)methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has unique biochemical and physiological effects, which make it an interesting subject for further investigation. In
Mechanism of Action
The mechanism of action of {1-[1-(4-chlorobenzoyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}(phenyl)methanol is not fully understood. However, it is believed to modulate the activity of various enzymes, receptors, and ion channels. This compound may act as an allosteric modulator of these targets, altering their activity without directly binding to them.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of cholinesterase, acetylcholinesterase, and butyrylcholinesterase. In addition, this compound has been shown to modulate the activity of G protein-coupled receptors, ion channels, and neurotransmitter receptors. These effects suggest that this compound may have potential applications in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia.
Advantages and Limitations for Lab Experiments
One advantage of using {1-[1-(4-chlorobenzoyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}(phenyl)methanol in lab experiments is its unique biochemical and physiological effects. This compound can modulate the activity of various enzymes, receptors, and ion channels, making it a useful tool for investigating these targets. However, one limitation of using this compound is its potential toxicity. In vitro studies have shown that this compound can be cytotoxic at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the investigation of {1-[1-(4-chlorobenzoyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}(phenyl)methanol. One direction is to further investigate its potential as an inhibitor of cholinesterase, acetylcholinesterase, and butyrylcholinesterase. This could lead to the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders. Another direction is to investigate its potential as a modulator of G protein-coupled receptors, ion channels, and neurotransmitter receptors. This could lead to the development of new drugs for the treatment of various diseases, including schizophrenia and depression. Finally, future studies could focus on the optimization of the synthesis method for this compound, which could improve its yield and purity for use in lab experiments.
Synthesis Methods
The synthesis of {1-[1-(4-chlorobenzoyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}(phenyl)methanol involves a series of chemical reactions. The first step involves the reaction of 4-chlorobenzoyl chloride with piperidine, which results in the formation of N-(4-chlorobenzoyl)piperidine. This intermediate is then reacted with sodium azide in the presence of copper (I) iodide to form 1-(4-chlorobenzoyl)-4-azidopiperidine. The final step involves the reaction of 1-(4-chlorobenzoyl)-4-azidopiperidine with phenylacetylene in the presence of palladium (II) acetate to form this compound.
Scientific Research Applications
{1-[1-(4-chlorobenzoyl)-4-piperidinyl]-1H-1,2,3-triazol-4-yl}(phenyl)methanol has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, this compound has been investigated as a potential inhibitor of various enzymes, including cholinesterase, acetylcholinesterase, and butyrylcholinesterase. In drug discovery, this compound has been studied for its potential to modulate the activity of G protein-coupled receptors. In neuroscience, this compound has been investigated for its potential to modulate the activity of ion channels and neurotransmitter receptors.
properties
IUPAC Name |
(4-chlorophenyl)-[4-[4-[hydroxy(phenyl)methyl]triazol-1-yl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN4O2/c22-17-8-6-16(7-9-17)21(28)25-12-10-18(11-13-25)26-14-19(23-24-26)20(27)15-4-2-1-3-5-15/h1-9,14,18,20,27H,10-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIDIKNYNRALWNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C=C(N=N2)C(C3=CC=CC=C3)O)C(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.